Cas no 2287334-21-6 (1-(2-cyclopropylpropyl)-6-fluoro-1H-1,2,3-benzotriazol-5-amine)

• Product Name: 1-(2-cyclopropylpropyl)-6-fluoro-1H-1,2,3-benzotriazol-5-amine
• CAS No: 2287334-21-6
• MF: C₁₂H₁₅FN₄
• MW: 234.272705316544
• CID: 6213042
• PubChem ID: 165979068
• Update Time: 2025-06-19

1-(2-cyclopropylpropyl)-6-fluoro-1H-1,2,3-benzotriazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 2287334-21-6
• EN300-6750277
• 1-(2-cyclopropylpropyl)-6-fluoro-1H-1,2,3-benzotriazol-5-amine

• Inchi： 1S/C12H15FN4/c1-7(8-2-3-8)6-17-12-4-9(13)10(14)5-11(12)15-16-17/h4-5,7-8H,2-3,6,14H2,1H3
• InChI Key： WUTXXKBHGYRNKZ-UHFFFAOYSA-N
• SMILES： FC1C(=CC2=C(C=1)N(CC(C)C1CC1)N=N2)N

Computed Properties

• Exact Mass: 234.12807466g/mol
• Monoisotopic Mass: 234.12807466g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 56.7Ų

Additional information on 1-(2-cyclopropylpropyl)-6-fluoro-1H-1,2,3-benzotriazol-5-amine

Introduction to 1-(2-cyclopropylpropyl)-6-fluoro-1H-1,2,3-benzotriazol-5-amine (CAS No. 2287334-21-6)

The compound 1-(2-cyclopropylpropyl)-6-fluoro-1H-1,2,3-benzotriazol-5-amine, identified by its CAS number 2287334-21-6, represents a significant advancement in the field of medicinal chemistry. This heterocyclic molecule, featuring a benzotriazole core with a fluoro substituent and an extended alkyl chain, has garnered attention for its potential applications in drug discovery and therapeutic development. The structural integrity of this compound, characterized by its rigid aromatic system and electron-withdrawing fluorine atom, positions it as a promising candidate for further investigation.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of benzotriazole derivatives due to their diverse biological activities. The presence of the fluoro group in particular is well-documented for its ability to modulate metabolic stability, binding affinity, and overall pharmacokinetic properties of molecules. This feature has made fluorinated benzotriazoles a staple in the design of novel therapeutic agents targeting various diseases. The specific substitution pattern in 1-(2-cyclopropylpropyl)-6-fluoro-1H-1,2,3-benzotriazol-5-amine introduces unique steric and electronic properties that may enhance its interaction with biological targets.

Current research in medicinal chemistry emphasizes the synthesis of structurally complex molecules that can exhibit high selectivity and efficacy. The compound 1-(2-cyclopropylpropyl)-6-fluoro-1H-1,2,3-benzotriazol-5-amine aligns with this trend by incorporating multiple functional groups that can be fine-tuned to optimize its pharmacological profile. The benzotriazole scaffold is known for its role in antimicrobial, antiviral, and anti-inflammatory applications, while the fluoro substitution enhances these properties by improving lipophilicity and metabolic resistance. The extended (2-cyclopropylpropyl) chain further contributes to the molecule's solubility and bioavailability, making it a versatile tool for preclinical studies.

One of the most compelling aspects of this compound is its potential to serve as a lead structure for the development of new drugs. The benzotriazole moiety is particularly interesting because it can act as a hydrogen bond acceptor or participate in π-stacking interactions with biological targets. These interactions are crucial for determining the compound's binding affinity and specificity. Additionally, the fluoro group's ability to influence electronic distribution across the molecule can alter its reactivity and stability under physiological conditions. Such characteristics are highly valued in drug design, as they can lead to improved therapeutic outcomes.

The synthesis of 1-(2-cyclopropylpropyl)-6-fluoro-1H-1,2,3-benzotriazol-5-amine involves multi-step organic transformations that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to ensure high yield and purity, which are essential for subsequent biological evaluation. Techniques such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions have been instrumental in constructing the benzotriazole core and introducing the desired substituents. These synthetic strategies not only highlight the compound's complexity but also demonstrate the sophistication of modern chemical synthesis.

Once synthesized, the compound undergoes rigorous testing to assess its biological activity across various disease models. Initial studies have shown promising results in vitro, where 1-(2-cyclopropylpropyl)-6-fluoro-1H-1,2,3-benzotriazol-5-amine demonstrates inhibitory effects on certain enzymes and receptors relevant to human health. These findings are particularly exciting because they suggest potential therapeutic applications in areas such as oncology and neurology. Further investigations are underway to elucidate the precise mechanisms of action and identify any off-target effects that may arise from its unique structure.

The role of computational chemistry in studying this compound cannot be overstated. Molecular modeling techniques have been utilized to predict how 1-(2-cyclopropylpropyl)-6-fluoro-1H-1,2,3-benzotriazol-5-amine interacts with biological targets at an atomic level. These simulations provide valuable insights into binding affinities, enzyme kinetics, and drug-like properties without the need for extensive experimental work. By integrating computational methods with experimental data, researchers can accelerate the drug discovery process and prioritize compounds like this one for further development.

The future prospects for 1-(2-cyclopropylpropyl)-6-fluoro-1H-1,2,3-benzotriazol-5-amine are bright given its structural features and preliminary biological activity. As more research emerges on fluorinated benzotriazoles and their derivatives, this compound may find utility in treating a range of conditions where current therapies are limited or non-existent. Collaborative efforts between academic institutions and pharmaceutical companies will be crucial in translating these findings into tangible medical benefits for patients worldwide.

In conclusion,1-(2-cyclopropylpropyl)-6-fluoro-1H-1,2,3-benzotriazol-5-amineseems poised to make significant contributions to modern medicine thanks to its innovative design and promising preclinical data.Combining cutting-edge synthetic chemistry with advanced computational methods has laid a strong foundation for further exploration.Future studies will continue to unravelthe full potentialofthiscompdoundanditsderivativesintherapeuticapplications.